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Compound of Interest

Compound Name: Triisodecyl phosphite

Cat. No.: B1580851 Get Quote

An In-depth Technical Guide to Triisodecyl Phosphite (CAS: 25448-25-3)

Disclaimer: This technical guide provides information on Triisodecyl phosphite (TDP), an

industrial chemical. The requested focus on "drug development professionals" and "signaling

pathways" is not applicable to this substance, as it is primarily used as a polymer additive and

not a pharmaceutical compound. The content has been adapted to reflect its actual industrial

applications and properties.

Overview
Triisodecyl phosphite (CAS No. 25448-25-3) is an organophosphorus compound widely

utilized in the plastics and polymer industries.[1] It is a versatile chemical that functions

primarily as a secondary heat stabilizer, antioxidant, and color stabilizer.[2][3] TDP is valued for

its ability to protect a variety of polymers from degradation during high-temperature processing

and throughout their service life.[1] It is typically a clear, liquid substance, which allows for easy

incorporation into polymer formulations.[1][2] Its chemical formula is C30H63O3P, and it has a

molecular weight of approximately 502.79 g/mol .[1][4]

Chemical Identification and Physical Properties
The fundamental identifiers and physical characteristics of Triisodecyl phosphite are

summarized below.
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Property Value Source(s)

CAS Number 25448-25-3 [1][2][3]

EC Number 246-998-3 [2][5]

Molecular Formula C30H63O3P [1][2][3]

Molecular Weight
502.79 g/mol (approx. 502.8

g/mol )
[1][3][4]

IUPAC Name tris(8-methylnonyl) phosphite [3]

Synonyms
Phosphorous Acid Triisodecyl

Ester
[5][6]

Physical State Clear Liquid [1][2][5]

Density 0.884 g/mL at 25 °C [4]

Boiling Point 166 °C (lit.) [4]

Flash Point >113 °C (>230 °F) [4]

Refractive Index n20/D 1.46 (lit.)

Technical Specifications
The following table outlines typical technical specifications for commercial grades of

Triisodecyl phosphite.

Parameter Value Source(s)

Appearance
Homogenous clear liquid @

20-25 ºC
[5]

Acid Value ≤0.10 mg KOH/g [5][7]

Color ≤50 Hazen / APHA [5][7]

Phosphorus Content 6.2% [7]

Purity >95.0% (NMR) [8]
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Chemical Properties and Reactivity
Triisodecyl phosphite's utility is defined by its chemical reactivity.

Hydrolysis: The compound is sensitive to moisture.[1][2] In the presence of water, it

undergoes hydrolysis to produce phosphorous acid and isodecanol.[1][2][3] This

necessitates careful handling and storage in dry conditions to maintain its efficacy.[1][5]

Oxidation: As a phosphite ester, it can be oxidized to the corresponding triisodecyl

phosphate.[3] This reaction is key to its function as an antioxidant.

Reactivity: It reacts with strong acids and bases.[2]

Synthesis and Manufacturing
Industrial Synthesis Protocol
The industrial production of Triisodecyl phosphite is most commonly achieved through the

esterification of phosphorus trichloride (PCl3) with isodecanol.[1][2]

Methodology:

Reactant Charging: Isodecanol is charged into a reaction vessel under controlled, anhydrous

conditions to prevent premature hydrolysis.[1][2]

Reaction: Phosphorus trichloride is added to the isodecanol. Studies have identified optimal

reaction conditions to be a temperature of approximately 60°C and a molar ratio of isodecyl

alcohol to PCl3 of 3.1:1, which can yield up to 96.8% productivity.[2]

Neutralization: The reaction generates hydrochloric acid (HCl) as a byproduct. A base, such

as pyridine, is often used to neutralize the acid.[1][2]

Purification: Post-reaction, the mixture undergoes purification, typically via distillation, to

remove unreacted starting materials and byproducts, ensuring a high-purity final product.[3]
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Industrial Synthesis of Triisodecyl Phosphite
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A simplified workflow for the industrial synthesis of Triisodecyl phosphite.

Mechanism of Action in Polymers
Triisodecyl phosphite functions as a secondary stabilizer, often working synergistically with

primary stabilizers like metal soaps in PVC.[1] Its primary mechanism involves interrupting

degradation pathways initiated by heat and oxygen during polymer processing.[1]

As a phosphite antioxidant, it scavenges free radicals and decomposes hydroperoxides, which

are key intermediates in the oxidative degradation of polymers.[3] By converting

hydroperoxides into non-radical, stable products, it prevents the chain reactions that lead to

polymer chain scission, cross-linking, discoloration, and loss of physical properties.[1]
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Mechanism of Polymer Stabilization by TDP
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Logical diagram of TDP's role in interrupting polymer oxidative degradation.

Applications
Triisodecyl phosphite is a versatile additive used across a wide range of polymers.[1]
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Polymer Stabilization: It serves as a heat and color stabilizer in materials such as Polyvinyl

Chloride (PVC), Acrylonitrile Butadiene Styrene (ABS), Polyethylene Terephthalate (PET),

Polycarbonate (PC), and Polyurethanes (PU).[1][2][5]

Antioxidant: It functions as an antioxidant to prevent oxidative degradation during

processing.[2][3] This is particularly important for plastics like ABS.[1]

Other Uses: It can also act as a plasticizer to improve flexibility and melt flow, a chemical

reaction regulator, and a UV stabilizer in certain applications.[1] It is also recommended for

use in PE, PP, and SBS plastics.[9]

Safety and Handling
Hazard Identification
Triisodecyl phosphite presents several hazards that require careful management.

Hazard Type
GHS Classification &
Statement

Source(s)

Skin Contact

H315: Causes skin irritation.

H317: May cause an allergic

skin reaction.

[6][10]

Eye Contact
H319: Causes serious eye

irritation.
[10][11]

Inhalation
H335: May cause respiratory

irritation.
[10][11]

Mutagenicity
H340: May cause genetic

defects.
[10]

Note: GHS classifications can vary by jurisdiction and supplier. The most severe reported

classifications are listed.

Recommended Handling and PPE
Proper handling procedures are crucial to ensure safety.
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Ventilation: Handle in a well-ventilated area, using local exhaust ventilation to prevent the

generation of vapor or mist.[12]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[6]

Eye Protection: Use tightly fitting safety goggles.[12]

Clothing: Wear impervious clothing to prevent skin contact.[12]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[5] Protect

from moisture and keep away from heat sources and oxidizing agents.[5]

First Aid Measures
If Inhaled: Move the person to fresh air.[6]

In Case of Skin Contact: Immediately take off contaminated clothing and wash the affected

area with plenty of soap and water. If irritation or a rash occurs, seek medical attention.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do.[11]

If Swallowed: Rinse mouth. Do not induce vomiting. Seek medical advice.[6][12]

Toxicological and Ecological Information
Acute Toxicity: The oral LD50 in rats is reported as >5 g/kg, indicating low acute oral toxicity.

[6]

Ecological Information: There is limited publicly available data on the toxicity of Triisodecyl
phosphite to aquatic life, as well as its persistence, degradability, and bioaccumulative

potential.[12] Further research is needed to fully understand its environmental fate.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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